Cas no 2229386-81-4 (2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid)
2229386-81-4 structure
Product Name:2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid
CAS No:2229386-81-4
MF:C8H8O5S
MW:216.211121559143
CID:5902573
PubChem ID:165625694
Update Time:2023-12-15
2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid
- 2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid
- 2229386-81-4
- EN300-1787936
-
- Inchi: 1S/C8H8O5S/c1-13-8(12)5-3-2-4(14-5)6(9)7(10)11/h2-3,6,9H,1H3,(H,10,11)
- InChI Key: XTHRWHJJJLBYLN-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC=C1C(C(=O)O)O
Computed Properties
- Exact Mass: 216.00924453g/mol
- Monoisotopic Mass: 216.00924453g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 112Ų
2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787936-0.05g |
2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid |
2229386-81-4 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1787936-0.1g |
2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid |
2229386-81-4 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1787936-0.25g |
2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid |
2229386-81-4 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1787936-0.5g |
2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid |
2229386-81-4 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1787936-1.0g |
2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid |
2229386-81-4 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1787936-2.5g |
2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid |
2229386-81-4 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1787936-5.0g |
2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid |
2229386-81-4 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1787936-10.0g |
2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid |
2229386-81-4 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1787936-1g |
2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid |
2229386-81-4 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1787936-5g |
2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid |
2229386-81-4 | 5g |
$3728.0 | 2023-09-19 |
2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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